1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(isoxazol-3-yl)piperidine-3-carboxamide

• IUPAC Name: N-(1,2-oxazol-3-yl)-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C15H16N8O2/c24-15(18-12-5-7-25-21-12)11-2-1-6-22(8-11)13-3-4-14(20-19-13)23-10-16-9-17-23/h3-5,7,9-11H,1-2,6,8H2,(H,18,21,24)
• InChI Key: CSOANICQDGAYMG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NN=C(C=C2)N3C=NC=N3)C(=O)NC4=NOC=C4
• Molecular Formula: C15H16N8O2
• Molecular Weight: 340.34 g/mol
• CAS No.: 1797729-84-0

Description

1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(isoxazol-3-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C15H16N8O2 and its molecular weight is 340.347. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biochemical Impacts

• Antihistaminic Activity and Inhibition of Eosinophil Infiltration : Compounds synthesized with cyclic amines, particularly those containing piperidine or piperazine with a benzhydryl group, showed potent antihistaminic activity alongside inhibiting eosinophil infiltration, which could be beneficial for conditions like atopic dermatitis and allergic rhinitis (Gyoten et al., 2003).

• Functionalization Reactions of Heterocyclic Compounds : Research on the functionalization reactions involving heterocyclic compounds has led to the development of various novel compounds with potential biological activities, showcasing the versatility of these chemical frameworks in drug development (Yıldırım et al., 2005).

Potential Therapeutic Applications

• Antimycobacterial Activity : Substituted isosteres of pyridine and pyrazinecarboxylic acids were synthesized and evaluated against Mycobacterium tuberculosis, indicating the potential for developing novel antimycobacterial agents from these chemical scaffolds (Gezginci et al., 1998).

• Antidiabetic Drug Development : Triazolo-pyridazine-6-yl-substituted piperazines were synthesized and evaluated for their inhibition of Dipeptidyl peptidase-4 (DPP-4), demonstrating potential as anti-diabetic medications due to their insulinotropic activities and antioxidant properties (Bindu et al., 2019).